2-{3-[2-(3,4-dimethoxyphenyl)ethyl]-1-methyl-5-oxo-2-thioxo-4-imidazolidinyl}-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-1-methyl-5-oxo-2-sulfanylideneimidazolidin-4-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H24FN3O4S/c1-25-21(28)17(13-20(27)24-16-7-5-15(23)6-8-16)26(22(25)31)11-10-14-4-9-18(29-2)19(12-14)30-3/h4-9,12,17H,10-11,13H2,1-3H3,(H,24,27)
• InChI Key: DOWHGGUYVABZHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(N(C1=S)CCC2=CC(=C(C=C2)OC)OC)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H24FN3O4S
• Molecular Weight: 445.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an imidazolidine ring, which is a type of heterocycle. It also has a fluorophenyl group, a dimethoxyphenyl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data for this compound, a detailed molecular structure analysis isn’t possible.

Chemical Reactions Analysis

The reactivity of a compound depends on its functional groups. For example, the acetamide group might undergo hydrolysis to form an amine and a carboxylic acid. The imidazolidine ring might participate in ring-opening reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined experimentally. These properties depend on the compound’s molecular structure.

Mechanism of Action

The mechanism of action refers to how a compound interacts with biological systems. This is typically relevant for drugs and bioactive compounds. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with any chemical compound.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could also involve investigating its physical and chemical properties, as well as its safety and environmental impact.